methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate

• IUPAC Name: methyl 2-[[4-(3-cyclohexylpropanoylamino)benzoyl]amino]benzoate
• InChI: InChI=1S/C24H28N2O4/c1-30-24(29)20-9-5-6-10-21(20)26-23(28)18-12-14-19(15-13-18)25-22(27)16-11-17-7-3-2-4-8-17/h5-6,9-10,12-15,17H,2-4,7-8,11,16H2,1H3,(H,25,27)(H,26,28)
• InChI Key: GNDTYCXUQKDHJX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NC(=O)CCC3CCCCC3
• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol

Description

Methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate, also known as MCC950, is a small molecule inhibitor of the NLRP3 inflammasome. The NLRP3 inflammasome is a protein complex that plays a critical role in the innate immune system. It is involved in the activation of cytokines that cause inflammation, which is an important response to infection or injury. However, excessive inflammation can lead to a variety of diseases, including autoimmune disorders, metabolic diseases, and neurodegenerative disorders. MCC950 has been shown to be effective in reducing inflammation in a variety of disease models, making it a promising therapeutic agent.

Mechanism of Action

Methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate works by inhibiting the NLRP3 inflammasome, which is involved in the activation of cytokines that cause inflammation. The NLRP3 inflammasome is activated by a variety of stimuli, including pathogens, cellular damage, and metabolic stress. Once activated, the NLRP3 inflammasome leads to the production of cytokines such as IL-1β and IL-18, which promote inflammation. methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate binds to the NLRP3 inflammasome and prevents its activation, thereby reducing the production of cytokines and inflammation.
Biochemical and Physiological Effects:
methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate has been shown to have a variety of biochemical and physiological effects. In addition to reducing inflammation, methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate has been shown to reduce oxidative stress and improve mitochondrial function. methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate has also been shown to improve glucose metabolism and reduce insulin resistance in models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate is that it is a specific inhibitor of the NLRP3 inflammasome, which makes it a valuable tool for studying the role of the NLRP3 inflammasome in disease. However, one limitation of methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate is that it is a small molecule inhibitor, which means that it may not be effective in all disease models. In addition, the synthesis of methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate is complex and may be difficult to reproduce in some laboratories.

Future Directions

There are several future directions for research on methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate. One area of research is the development of more potent and selective inhibitors of the NLRP3 inflammasome. Another area of research is the identification of biomarkers that can be used to predict which patients will respond to methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate treatment. Finally, there is a need for clinical trials to evaluate the safety and efficacy of methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate in humans.

Synthesis Methods

The synthesis of methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate is a complex process that involves several steps. The first step is the preparation of 4-aminobenzoic acid, which is then reacted with 3-cyclohexylpropanoyl chloride to form 4-[(3-cyclohexylpropanoyl)amino]benzoic acid. This intermediate is then reacted with N,N'-dicyclohexylcarbodiimide (DCC) and methyl 2-amino-5-bromobenzoate to form the final product, methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate.

Scientific Research Applications

Methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate has been extensively studied in a variety of disease models, including multiple sclerosis, Alzheimer's disease, and diabetes. In these models, methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate has been shown to reduce inflammation and improve disease outcomes. In addition, methyl 2-({4-[(3-cyclohexylpropanoyl)amino]benzoyl}amino)benzoate has been shown to be effective in reducing inflammation in models of sepsis, a life-threatening condition caused by an excessive immune response to infection.